Cas no 168267-02-5 (Benzaldehyde, 2-methoxy-5-(1H-tetrazol-1-yl)-)

Benzaldehyde, 2-methoxy-5-(1H-tetrazol-1-yl)- structure
168267-02-5 structure
Product Name:Benzaldehyde, 2-methoxy-5-(1H-tetrazol-1-yl)-
CAS No:168267-02-5
MF:C9H8N4O2
MW:204.18542098999
CID:1349236
PubChem ID:10536169
Update Time:2025-04-20

Benzaldehyde, 2-methoxy-5-(1H-tetrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-methoxy-5-(1H-tetrazol-1-yl)-
    • 2-methoxy-5-(tetrazol-1-yl)benzaldehyde
    • 168267-02-5
    • DA-09455
    • SCHEMBL311297
    • 2Methoxy-5(-tetrazol-1-yl)benzaldehyde
    • 2-methoxy-5-(1-tetrazolyl)benzaldehyde
    • PITHNUWDJUJELK-UHFFFAOYSA-N
    • 2-Methoxy-5-tetrazol-1-yl-benzaldehyde
    • Inchi: 1S/C9H8N4O2/c1-15-9-3-2-8(4-7(9)5-14)13-6-10-11-12-13/h2-6H,1H3
    • InChI Key: PITHNUWDJUJELK-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C=C1C=O)N1C=NN=N1

Computed Properties

  • Exact Mass: 204.06484
  • Monoisotopic Mass: 204.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • PSA: 69.9
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